Cas no 126826-65-1 (Benzenesulfonamide,4-amino-N-(1-pyrrolidinylmethylene)-)

Benzenesulfonamide,4-amino-N-(1-pyrrolidinylmethylene)- structure
126826-65-1 structure
Product Name:Benzenesulfonamide,4-amino-N-(1-pyrrolidinylmethylene)-
CAS No:126826-65-1
MF:C11H15N3O2S
MW:253.320700883865
CID:180034
PubChem ID:9589296
Update Time:2025-04-19

Benzenesulfonamide,4-amino-N-(1-pyrrolidinylmethylene)- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide,4-amino-N-(1-pyrrolidinylmethylene)-
    • (NE)-4-amino-N-(pyrrolidin-1-ylmethylidene)benzenesulfonamide
    • 4-amino-N-(pyrrolidin-1-ylmethylidene)benzenesulfonamide
    • 1-((((4-Aminophenyl)sulfonyl)imino)methyl)pyrrolidine
    • 4-amino-N-[(E)-pyrrolidin-1-ylmethylidene]benzenesulfonamide
    • Pyrrolidine, 1-((((4-aminophenyl)sulfonyl)imino)methyl)-
    • 4-Amino-N-(pyrrolidin-1-ylmethylene)benzenesulfonamide
    • 126826-65-1
    • Inchi: 1S/C11H15N3O2S/c12-10-3-5-11(6-4-10)17(15,16)13-9-14-7-1-2-8-14/h3-6,9H,1-2,7-8,12H2/b13-9+
    • InChI Key: DBQKBULROPCQIC-UKTHLTGXSA-N
    • SMILES: S(C1C=CC(=CC=1)N)(/N=C/N1CCCC1)(=O)=O

Computed Properties

  • Exact Mass: 253.088
  • Monoisotopic Mass: 253.088
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 361
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 1
  • Topological Polar Surface Area: 84.1Ų

Experimental Properties

  • Density: 1.36
  • Boiling Point: 447.8°Cat760mmHg
  • Flash Point: 224.7°C
  • Refractive Index: 1.641
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